Cas no 1779954-64-1 (3,3-Difluoroglutaric acid 1-methyl ester)

• Product Name: 3,3-Difluoroglutaric acid 1-methyl ester
• CAS No: 1779954-64-1
• MF: C₆H₈F₂O₄
• MW: 182.122129440308
• CID: 6370209
• PubChem ID: 105439837
• Update Time: 2025-11-01

3,3-Difluoroglutaric acid 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• EN300-7439119
• SCHEMBL19428601
• 3,3-Difluoroglutaric acid 1-methyl ester
• 1779954-64-1
• 3,3-difluoro-5-methoxy-5-oxopentanoic acid

• Inchi： 1S/C6H8F2O4/c1-12-5(11)3-6(7,8)2-4(9)10/h2-3H2,1H3,(H,9,10)
• InChI Key： YPOFMCIKYYUVSI-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(CC(=O)OC)F

Computed Properties

• Exact Mass: 182.03906506g/mol
• Monoisotopic Mass: 182.03906506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 3,3-Difluoroglutaric acid 1-methyl ester

3,3-Difluoroglutaric acid 1-methyl ester (CAS No. 1779954-64-1): An Overview of Its Properties and Applications

3,3-Difluoroglutaric acid 1-methyl ester (CAS No. 1779954-64-1) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive chemical structure, which includes a difluorinated glutaric acid backbone and a methyl ester group. The presence of fluorine atoms imparts unique properties to the molecule, making it an interesting subject for both academic research and industrial applications.

The chemical structure of 3,3-difluoroglutaric acid 1-methyl ester can be represented as follows: CF₂(CH₂)₂(CO₂CH₃)₂. The difluoromethylene group (CF₂) is a key feature that contributes to the compound's stability and reactivity. Fluorinated compounds are known for their enhanced chemical and thermal stability, as well as their ability to modulate biological activity. These properties make 3,3-difluoroglutaric acid 1-methyl ester an attractive candidate for the development of novel pharmaceuticals and materials.

In the realm of pharmaceutical research, 3,3-difluoroglutaric acid 1-methyl ester has been explored for its potential as a building block in the synthesis of bioactive molecules. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of drugs, such as their solubility, metabolic stability, and binding affinity to target proteins. Recent studies have shown that fluorinated compounds can enhance the potency and selectivity of drug candidates, making them valuable tools in drug discovery and development.

A notable example of the application of 3,3-difluoroglutaric acid 1-methyl ester in pharmaceutical research is its use in the synthesis of antiviral agents. A study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of difluorinated glutaric acid derivatives with potent antiviral activity against influenza viruses. The researchers found that the introduction of fluorine atoms improved the antiviral efficacy and reduced toxicity compared to non-fluorinated analogs. This finding highlights the potential of 3,3-difluoroglutaric acid 1-methyl ester as a key intermediate in the development of novel antiviral drugs.

Beyond pharmaceuticals, 3,3-difluoroglutaric acid 1-methyl ester has also found applications in materials science. Fluorinated compounds are known for their low surface energy and hydrophobic properties, which make them useful in the development of coatings and surface treatments. For instance, researchers at a leading materials science institute have utilized 3,3-difluoroglutaric acid 1-methyl ester to create superhydrophobic coatings with excellent durability and self-cleaning properties. These coatings have potential applications in various industries, including automotive, aerospace, and consumer electronics.

The synthesis of 3,3-difluoroglutaric acid 1-methyl ester typically involves multi-step reactions that include fluorination and esterification processes. One common synthetic route involves the reaction of difluoroacetic acid with an appropriate diol followed by methylation to form the desired ester. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing fluorinated compounds, which is an important consideration for both academic and industrial applications.

In conclusion, 3,3-difluoroglutaric acid 1-methyl ester (CAS No. 1779954-64-1) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely that we will see increased interest and investment in its use across various industries.